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Compound of Interest

D-Tyrosine methyl ester
Compound Name:
hydrochloride

Cat. No.: B555876

An In-depth Technical Guide to the Safety and Handling of D-Tyrosine Methyl Ester
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
profile of D-Tyrosine methyl ester hydrochloride (CAS No: 3728-20-9). The information is
intended to support risk assessment and ensure safe laboratory practices. While extensive
toxicological data for this specific compound is not available, this guide summarizes existing
safety information and outlines standard experimental protocols for hazard assessment based
on established international guidelines.

Chemical and Physical Properties

D-Tyrosine methyl ester hydrochloride is a derivative of the amino acid D-tyrosine, utilized in
biochemical research and as a precursor in the synthesis of various bioactive molecules.[1] Its
hydrochloride salt form enhances solubility and stability.[1]
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Property Value Reference(s)
CAS Number 3728-20-9 [11[2]
Molecular Formula C10H13NO3-HCI [1]

Molecular Weight 231.68 g/mol [2]

White to off-white or pale

Appearance cream powder / crystalline [11[3]
powder
Melting Point 184-193 °CJ[1], 190-200°C[3] [1][3]

N Refrigerate (0-8 °C), Store in a
Storage Conditions ) [1]12]
cool, dry, well-ventilated place.

H-D-Tyr-OMe-HCI, (R)-Methyl
2-amino-3-(4-

Synonyms ) [4]
hydroxyphenyl)propionate

hydrochloride

Hazard Identification and Classification

D-Tyrosine methyl ester hydrochloride is classified as an irritant. The toxicological properties
have not been fully investigated, and acute toxicity data such as LD50 or LC50 values are not
available.[4][5] The primary hazards are related to irritation of the skin, eyes, and respiratory
system.[4][6][7]

Hazard Class GHS Category Hazard Statement (H-code)

Skin Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Irritation Category 2A o
irritation
Specific Target Organ Toxicity ] H335: May cause respiratory
] Category 3 (Respiratory) o
(Single Exposure) irritation

Source: AK Scientific, Inc. Safety Data Sheet.[4][7]
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Safe Handling and Personal Protective Equipment

(PPE)

Proper handling procedures are crucial to minimize exposure and associated risks.

Engineering controls and personal protective equipment should be utilized.

Engineering Controls

e Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

 Facilities should be equipped with an eyewash station and a safety shower.[8]

Personal Protective Equipment (PPE)

A summary of recommended PPE is provided below.

Protection Type

Specification

Reference(s)

Eye/Face

Chemical splash-resistant
safety glasses or goggles with
side protection (compliant with
EN166 or OSHA 29 CFR
1910.133).

[4]18]

Hand

Wear appropriate protective
gloves to prevent skin

exposure.

[6](8]

Skin/Body

Long-sleeved clothing or a lab

coat to minimize skin contact.

[6]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149
approved respirator if dust is
generated and ventilation is

inadequate.

[5]i8]

Handling Practices
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Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing dust. Minimize dust generation and accumulation.[8]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in handling areas.[4]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances like strong oxidizing agents.[4][8] Keep refrigerated when not in
use.[8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[4]

First Aid Measures
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Exposure Route

First Aid Procedure

Reference(s)

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Obtain
medical aid.

[4]18]

Skin Contact

Immediately flush skin with
plenty of running water for at
least 15 minutes while
removing contaminated

clothing. Obtain medical aid.

[4](8]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Obtain medical aid.

[4]18]

Ingestion

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth with water
and drink 2-4 cupfuls of milk or

water. Obtain medical aid.

[4](8]

Toxicological Information and Experimental

Protocols

While specific toxicological studies on D-Tyrosine methyl ester hydrochloride are not

publicly available, its GHS classification indicates irritant properties. The following sections

describe the standard, internationally recognized in vitro methodologies for assessing the

hazards associated with this compound.

Potential Toxicological Mechanisms

Chemical irritants can induce cellular damage through various mechanisms. For eye and skin

irritation, this often involves disruption of cell membranes, denaturation of proteins, and
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subsequent release of inflammatory mediators (cytokines), leading to redness, swelling, and
pain.[9][10]

Below is a generalized diagram illustrating a potential pathway for chemical-induced skin
irritation.

Exposure & Penetration

D-Tyrosine Methyl

Ester Hydrochloride

Stratum Corneum
Penetration

Cellular Events

Keratinocyte Interaction

l

Cell Membrane Damage &
Protein Denaturation

l

Release of Pro-inflammatory
Mediators (e.g., Cytokines)

Tissue Response

Inflammatory Cascade
(Vasodilation, Immune Cell Infiltration)

:

Clinical Symptoms
(Erythema, Edema)
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Generalized pathway for chemical-induced skin irritation.

Experimental Protocol: In Vitro Skin Irritation

The potential for a chemical to cause skin irritation can be assessed using the OECD Test
Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method.[11]
[12] This method is a validated animal-free alternative.

Methodology:

o Test System: A three-dimensional Reconstructed Human Epidermis (RhE) model is used,
which mimics the upper layers of human skin.[13]

o Application: The test chemical (D-Tyrosine methyl ester hydrochloride) is applied topically
to the surface of the RhE tissue. A negative control (e.g., ultrapure water) and a positive
control (e.g., 5% SDS) are run concurrently.[14]

o Exposure: The tissues are exposed to the chemical for a defined period (e.g., 60 minutes).
[14]

 Incubation & Washing: After exposure, the chemical is removed by washing, and the tissues
are incubated for a recovery period (e.g., 42 hours).[14]

 Viability Assessment: Cell viability is measured using the MTT assay. The vital dye MTT is
converted by mitochondrial enzymes in viable cells into a blue formazan salt.[13]

o Data Analysis: The amount of formazan is quantified by measuring its optical density. The
percentage viability of the chemical-treated tissue is calculated relative to the negative
control.

o Classification: If the mean tissue viability is reduced to < 50%, the chemical is classified as a
skin irritant (UN GHS Category 2).[11][14]
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Prepare Reconstructed
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l
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:

Incubate for 42-hour
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:
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Extract Formazan Salt

;

Measure Optical Density (OD)

;
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Classification
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Experimental workflow for OECD Guideline 439 (Skin Irritation).
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Experimental Protocol: In Vitro Eye Irritation

To assess serious eye irritation, the OECD Test Guideline 492: Reconstructed human Cornea-
like Epithelium (RhCE) Test Method is employed.[2] This test identifies chemicals that do not
require classification for eye irritation or serious eye damage. A more advanced version, OECD
492B, can distinguish between GHS Category 1, Category 2, and non-categorized substances.
[8][15]

Methodology:

o Test System: A Reconstructed human Cornea-like Epithelium (RhCE) model, such as the
SkinEthic™ HCE, is used.[8][16]

o Application: The test chemical is applied to the apical surface of the RhCE tissues. Triplicate
tissues are typically used for each substance.[16]

o Exposure: Tissues are exposed for a set duration (e.g., 30 minutes for liquids, 6 hours for
solids) at 37°C.[6][16]

e Post-Exposure Incubation: The chemical is rinsed off, and the tissues undergo a post-
exposure incubation period.

 Viability Assessment: Similar to the skin irritation test, cell viability is determined using the
MTT assay.[8]

o Classification: A substance is identified as not requiring classification (No Category) if the
mean tissue viability is > 60%.[6] Substances causing viability to fall below this threshold are
considered irritants, with further testing potentially required to differentiate between GHS
Category 1 and 2.[6]
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Experimental workflow for OECD Guideline 492 (Eye Irritation).
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Respiratory Irritation Assessment

The classification "May cause respiratory irritation” (H335) suggests the need for caution when
handling the powdered form of the compound. While no single validated in vitro test for
respiratory irritation has been adopted as a full replacement for in vivo methods, research is
ongoing.[17] Current approaches involve using in vitro models of the human respiratory tract,
such as 3D mucociliary tissue models cultured at an air-liquid interface (ALI).[18][19]
Assessment endpoints in these systems include cytotoxicity, epithelial barrier integrity
(measured by TEER), and the release of inflammatory markers.[18][20] The activation of
TRPA1 and TRPV1 channels has been identified as a key initiating event in airway irritation.
[21]

Conclusion

D-Tyrosine methyl ester hydrochloride is a chemical that requires careful handling due to its
classification as a skin, eye, and respiratory irritant. While specific quantitative toxicity data are
lacking, a conservative approach to safety, including the consistent use of appropriate
engineering controls and personal protective equipment, is mandatory. The experimental
protocols outlined in this guide, based on OECD guidelines, provide a framework for generating
the necessary data to perform a comprehensive risk assessment should the need arise. All
handling and experimental procedures should be conducted by qualified personnel in a suitable
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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